Cas no 2411183-91-8 (N-[(1R,2S)-2-Naphthalen-2-ylcyclopropyl]oxirane-2-carboxamide)

• Product Name: N-[(1R,2S)-2-Naphthalen-2-ylcyclopropyl]oxirane-2-carboxamide
• CAS No: 2411183-91-8
• MF: C₁₆H₁₅NO₂
• MW: 253.295804262161
• CID: 6265092
• PubChem ID: 154880389
• Update Time: 2025-05-28

N-[(1R,2S)-2-Naphthalen-2-ylcyclopropyl]oxirane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(1R,2S)-2-Naphthalen-2-ylcyclopropyl]oxirane-2-carboxamide
• rac-N-[(1R,2S)-2-(naphthalen-2-yl)cyclopropyl]oxirane-2-carboxamide
• EN300-7560742
• 2411183-91-8
• Z3687639210

• Inchi： 1S/C16H15NO2/c18-16(15-9-19-15)17-14-8-13(14)12-6-5-10-3-1-2-4-11(10)7-12/h1-7,13-15H,8-9H2,(H,17,18)/t13-,14+,15?/m0/s1
• InChI Key： NRILOWNIOWQLRJ-SNTRVMSOSA-N
• SMILES： O1CC1C(N[C@@H]1C[C@H]1C1C=CC2C=CC=CC=2C=1)=O

Computed Properties

• Exact Mass: 253.110278721g/mol
• Monoisotopic Mass: 253.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 41.6Ų

Additional information on N-[(1R,2S)-2-Naphthalen-2-ylcyclopropyl]oxirane-2-carboxamide

Recent Advances in the Study of N-[(1R,2S)-2-Naphthalen-2-ylcyclopropyl]oxirane-2-carboxamide (CAS: 2411183-91-8)

The compound N-[(1R,2S)-2-Naphthalen-2-ylcyclopropyl]oxirane-2-carboxamide (CAS: 2411183-91-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The stereochemistry of the molecule, characterized by the (1R,2S) configuration, has been shown to be critical for its binding affinity and selectivity. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the molecular interactions between this compound and its target proteins, providing valuable insights for further optimization.

In vitro and in vivo studies have demonstrated promising results, with the compound exhibiting significant efficacy in reducing tumor growth and inflammation in preclinical models. Notably, its mechanism of action involves the modulation of key signaling pathways, such as the NF-κB and MAPK cascades, which are often dysregulated in various diseases. These findings suggest that N-[(1R,2S)-2-Naphthalen-2-ylcyclopropyl]oxirane-2-carboxamide could serve as a lead compound for the development of novel therapeutics targeting these pathways.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of the compound, including its bioavailability and metabolic stability. Current research efforts are focused on structural modifications to enhance these characteristics while maintaining its biological activity. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, N-[(1R,2S)-2-Naphthalen-2-ylcyclopropyl]oxirane-2-carboxamide represents a promising candidate for further investigation in the field of medicinal chemistry. Its unique structural features and potent biological activity make it a valuable tool for understanding disease mechanisms and developing targeted therapies. Future research should prioritize the optimization of its drug-like properties and the exploration of its potential in combination therapies.